Cas no 89124-04-9 (4-Chloro-6-hydrazinylpyrimidin-2-amine)

• Product Name: 4-Chloro-6-hydrazinylpyrimidin-2-amine
• CAS No: 89124-04-9
• MF: C₄H₆ClN₅
• MW: 159.576938152313
• MDL: MFCD09046417
• CID: 726422
• PubChem ID: 233791
• Update Time: 2025-06-27

4-Chloro-6-hydrazinylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-hydrazinylpyrimidin-2-amine
• 2-Pyrimidinamine,4-chloro-6-hydrazinyl-
• 4-Chloro-6-hydrazinopyrimidin-2-amine
• (4-chloro-6-hydrazino-pyrimidin-2-yl)amine
• 4-chloro-6-hydrazino-2-pyrimidinamine
• 2-Pyrimidinamine, 4-chloro-6-hydrazinyl-
• 89124-04-9
• SCHEMBL7171477
• AKOS000130395
• MFCD09046417
• 2-pyrimidinamine, 4-chloro-6-hydrazino-
• CS-0225658
• 2-amino-4-chloro-6-hydrazinopyrimidine
• EN300-124571
• PPECMSQKAVWRSP-UHFFFAOYSA-N
• DTXSID10283660
• ALBB-016763
• NSC-32809
• LS-05247
• SB55953
• NSC32809
• F87503

• MDL： MFCD09046417
• Inchi： 1S/C4H6ClN5/c5-2-1-3(10-7)9-4(6)8-2/h1H,7H2,(H3,6,8,9,10)
• InChI Key： PPECMSQKAVWRSP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(NN)=CC(Cl)=N1

Computed Properties

• Exact Mass: 159.031
• Monoisotopic Mass: 159.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.649
• Boiling Point: 467.8°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.766
• pka: 6.38±0.70(Predicted)

4-Chloro-6-hydrazinylpyrimidin-2-amine Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-hydrazinylpyrimidin-2-amine

4-Chloro-6-Hydrazinylpyrimidin-2-Amine: A Comprehensive Overview

4-Chloro-6-hydrazinylpyrimidin-2-amine (CAS No. 89124-04-9) is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of nitrogen-containing aromatic compounds. The structure of 4-chloro-6-hydrazinylpyrimidin-2-amine features a pyrimidine ring substituted with a chlorine atom at position 4 and a hydrazine group at position 6, along with an amino group at position 2. This unique combination of substituents makes it a versatile molecule with diverse applications.

The synthesis of 4-chloro-6-hydrazinylpyrimidin-2-amine involves several steps, including the preparation of intermediate compounds and the use of specific reagents to achieve the desired substitution pattern. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of 4-chloro-6-hydrazinylpyrimidin-2-amine lies in its potential as a building block for drug discovery. Pyrimidine derivatives are well-known for their role in nucleic acids and are often used as scaffolds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that 4-chloro-6-hydrazinylpyrimidin-2-amine exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for developing new therapeutic agents.

In addition to its pharmacological applications, 4-chloro-6-hydrazinylpyrimidin-2-amine has shown potential in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. For example, researchers have reported the use of this compound as a versatile ligand for palladium-catalyzed cross-coupling reactions, which are critical in organic synthesis.

The latest research on 4-chloro-hydrazine-pyrimidine derivatives has focused on understanding their bioavailability and metabolic pathways. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the stability and reactivity of these compounds under physiological conditions. These studies are essential for determining their suitability as drug candidates and for optimizing their pharmacokinetic profiles.

Furthermore, the environmental impact of 4-chloro-hydrazine-pyrimidine derivatives has become a topic of interest in sustainable chemistry. Researchers are exploring green synthesis methods that minimize waste and reduce the use of hazardous reagents. For instance, the use of biocatalysts or solvent-free conditions has been proposed as an eco-friendly alternative to traditional synthetic routes.

In conclusion, 4-Chloro-6-hydrazinylpyrimidin-2-Amine (CAS No. 89124-04) is a multifaceted compound with significant potential across various disciplines. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is likely to grow even further.